2-(4-bromophenyl)-N,N-bis(cyanomethyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N,N-bis(cyanomethyl)acetamide
• InChI: InChI=1S/C12H10BrN3O/c13-11-3-1-10(2-4-11)9-12(17)16(7-5-14)8-6-15/h1-4H,7-9H2
• InChI Key: KDOFLHZROLXEQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N(CC#N)CC#N)Br
• Molecular Formula: C12H10BrN3O
• Molecular Weight: 292.13 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(4-Bromophenyl)-N,N-bis(cyanomethyl)acetamide often involves multi-step chemical processes, including reactions such as arylation, acetylation, and cyclization. For instance, compounds bearing the bromophenyl moiety can be synthesized through interactions involving acetylamides and various reagents to form derivatives like bis(pyrazol-5-ols), pyridones, and thiochromene-2-carbonitrile derivatives, showcasing the compound's versatility in organic synthesis (Arafat et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds related to 2-(4-Bromophenyl)-N,N-bis(cyanomethyl)acetamide, such as 2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide, reveals interesting geometrical arrangements. These structures often exhibit significant dihedral angles between the bromophenyl fragment and acetamide unit, contributing to their chemical behavior and interaction patterns, including hydrogen bonding and π-π interactions (Xiao et al., 2009).

Chemical Reactions and Properties

The reactivity of 2-(4-Bromophenyl)-N,N-bis(cyanomethyl)acetamide and its derivatives is influenced by the presence of the bromophenyl group, which can undergo various chemical reactions, including nucleophilic substitution and cyclization. These reactions are pivotal in the synthesis of heterocyclic compounds and in modifications that enhance the molecule's physical and chemical properties (Gouda, 2014).

Physical Properties Analysis

The physical properties of such compounds are closely tied to their molecular structure. The crystalline structure analysis, for instance, provides insight into the molecule's stability, intermolecular interactions, and potential for forming polymorphs, which are crucial for determining solubility, melting points, and other physical characteristics essential for practical applications (Praveen et al., 2013).

Chemical Properties Analysis

The chemical properties of 2-(4-Bromophenyl)-N,N-bis(cyanomethyl)acetamide derivatives highlight their potential as intermediates in organic synthesis. Their ability to participate in various chemical reactions, including the formation of heterocyclic compounds through cyclization and the introduction of different functional groups, underscores their utility in medicinal chemistry and materials science. The presence of the bromophenyl group enhances the molecule's reactivity, making it a valuable scaffold for further chemical modifications (Ghazzali et al., 2012).

Future Directions

Future research could focus on studying the pharmacological activities of newly synthesized derivatives of “2-(4-bromophenyl)acetamide”, similar to studies conducted on related compounds.